8-(3-((3-chloro-4-methoxyphenyl)amino)propyl)-1,3,6,7-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[3-(3-chloro-4-methoxyanilino)propyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H25ClN6O3/c1-12-13(2)28-17-18(25(3)21(30)26(4)19(17)29)24-20(28)27(12)10-6-9-23-14-7-8-16(31-5)15(22)11-14/h7-8,11,23H,6,9-10H2,1-5H3
• InChI Key: OLJFGBHTAHGFDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCCNC4=CC(=C(C=C4)OC)Cl)N(C(=O)N(C3=O)C)C)C
• Molecular Formula: C21H25ClN6O3
• Molecular Weight: 444.9 g/mol
• CAS No.: 923179-34-4

Description

8-(3-((3-chloro-4-methoxyphenyl)amino)propyl)-1,3,6,7-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C21H25ClN6O3 and its molecular weight is 444.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacophore Development

Compounds structurally related to the one specified have been synthesized and evaluated for their potential as pharmacophores. For instance, imidazo[4,5-b]pyridines, structurally related to purines and sharing a resemblance in chemical architecture, have been explored for their regioselective synthesis. These compounds, due to their purine-like structure, are considered potent pharmacophores widely utilized in drug design and medicinal chemistry (Ostrovskyi et al., 2011).

Antiviral and Antimicrobial Properties

Research into related imidazo and purine derivatives has shown potential antiviral and antimicrobial activities. For example, imidazo[1,2-a]-s-triazine nucleosides and their analogues have demonstrated moderate activity against several viruses, highlighting the therapeutic potential of these compounds in antiviral research (Kim et al., 1978).

Antidepressant and Anxiolytic Effects

Further studies on N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione have shown potential anxiolytic and antidepressant activities, providing a basis for the development of new therapeutic agents targeting central nervous system disorders (Zagórska et al., 2009).

Molecular Docking and SAR Studies

Structure-activity relationship (SAR) studies and molecular docking have been conducted on various derivatives to evaluate their binding dispositions and improve the potency and hydrophilicity of these molecules. Such studies are crucial for understanding the molecular interactions that govern the biological activity of these compounds (Baraldi et al., 2008).